N-(2-Chloro-5-iodopyridin-4-yl)-N-(methylsulfonyl)methanesulfonamide

• Molecular Formula: C7H8ClIN2O4S2
• Molecular Weight: 410.6 g/mol
• IUPAC Name: N-(2-chloro-5-iodopyridin-4-yl)-N-methylsulfonylmethanesulfonamide
• InChI: InChI=1S/C7H8ClIN2O4S2/c1-16(12,13)11(17(2,14)15)6-3-7(8)10-4-5(6)9/h3-4H,1-2H3
• InChI Key: GDDXNIORNKMIMW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(C1=CC(=NC=C1I)Cl)S(=O)(=O)C

Description

N-(2-Chloro-5-iodopyridin-4-yl)-N-(methylsulfonyl)methanesulfonamide is a useful research compound. Its molecular formula is C7H8ClIN2O4S2 and its molecular weight is 410.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Amino-2-chloro-5-iodopyridine (11) (1.01 g, 3.97 mmol) was dissolved in dichloromethane (8.5 mL) and triethylamine (2.48 mL, 1.78 g 17.6 mmol) was added. The suspension was cooled in an ice/water bath. A solution of methanesulfonyl chloride (1.56 mL, 2.31 g, 20.1 mmol) in dichloromethane (4.2 mL) was added dropwise. The reaction was stirred at room temperature for 100 min. More triethylamine (1.25 mL) was added to the reaction, which was then cooled in ice. To the cooled reaction was added dropwise a solution of methanesulfonyl chloride (0.78 mL, 1.15 g, 10 mmol) in dichloromethane (2.1 mL) and stirring at room temperature was continued for 16 h. The reaction was diluted with dichloromethane and washed twice with water. The residue was purified by flash chromatography eluting with dichloromethane, then 5% ethyl acetate in dichloromethane to give the title compound (13) (1.188 g 72%). 1H-NMR (500 MHz, DMSO-d6): 3.69 (s, 6H), 8.03 (s, 1H), 8.99 (s, 1H).